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Compound of Interest

Compound Name: Homoeriodictyol

Cat. No.: B191827

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the handling and disposal of Homoeriodictyol is paramount. This guide
provides essential, step-by-step procedures for the safe management of Homoeriodictyol
waste in a laboratory setting, reinforcing our commitment to safety and environmental
responsibility beyond the product itself.

Homoeriodictyol, a naturally occurring flavanone, is not classified as a hazardous substance
under GHS and Regulation (EC) No 1272/2008. However, due to its potential harm to the
aguatic environment, proper disposal procedures are essential to minimize environmental
impact and ensure a safe laboratory workplace. All waste materials contaminated with
Homoeriodictyol should be treated as chemical hazardous waste.

Immediate Safety and Handling

Before handling Homoeriodictyol, it is crucial to be familiar with its properties and the
necessary safety precautions. Personal protective equipment (PPE) should be worn at all
times.

Key Safety Information:
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Property Value Reference
Appearance Light yellow powder [1]
Molecular Formula C16H1406 [1]
Molecular Weight 302.28 g/mol [2]

Storage

Store at +4°C for the short
term and -20°C for long-term
storage. Keep in a dry, well-
ventilated place away from

sources of ignition.

[3]

Handling

Avoid contact with skin and
eyes. Ensure adequate
ventilation and prevent dust

formation.

[4]

Personal Protective Equipment (PPE) Protocol:

PPE Item

Specification

Gloves

Chemical impermeable gloves.

Eye Protection

Safety glasses or goggles.

Lab Coat

Standard laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a respirator may be necessary.

Operational Disposal Plan

The disposal of Homoeriodictyol involves a multi-step process designed to ensure the safety

of laboratory personnel and prevent environmental contamination. This workflow outlines the

process from waste generation to final disposal.
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Waste Generation & Collection

Solid Waste
(Contaminated labware, PPE, unused solid)

Liquid Waste
(Solutions containing Homoeriodictyol)

Waste Segregation & Storage

Collect in a labeled, sealed, puncture-proof container for solid chemical waste.

\/

Arrange for pickup by a li

Incineration is

Collect in a labeled, sealed, leak-proof container for liquid chemical waste.

Deactivation (Optional but Recommended)

Chemical Neutralization
(See Experimental Protocol)

Final Disposal

censed hazardous waste disposal company.

l

the preferred method of disposal.
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[Evacuate immediate area if spill is large or dust is generated) Glert colleagues and supervisor]

Don appropriate PPE
(gloves, goggles, lab coat).
[Contain the spill with absorbent materiaD

Glean up spill using a scoop and place in a sealed containea

:

Gecontaminate the area with soap and WateD

:

Gispose of cleanup materials as hazardous Waste]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Homoeriodictyol: A Comprehensive
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191827#homoeriodictyol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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